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Compound of Interest

Compound Name: 5-Hexynoic acid

Cat. No.: B1207188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 5-
Hexynoic acid (CAS: 53293-00-8), with a particular focus on its boiling point. 5-Hexynoic acid
is a valuable building block in organic synthesis, recognized for its terminal alkyne and
carboxylic acid functional groups.[1] These features make it a versatile reagent in the
development of complex molecules, including pharmaceuticals and specialty polymers.[1][2] A
thorough understanding of its physical properties is essential for its effective handling,
application in chemical reactions, and process scale-up.

Quantitative Physical Properties

The physical characteristics of 5-Hexynoic acid have been determined through various
analytical methods. The data presented below is compiled from publicly available literature and
supplier specifications.

Table 1: Summary of Physical and Chemical Properties of 5-Hexynoic Acid
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Property Value Source(s)

. i 224-225 °C (at atmospheric
Boiling Point [31141(5]
pressure)

105 °C (at 15 mmHg) [4]

93-94 °C (at 1 mmHg)

Density 1.016 g/mL (at 25 °C) 3114151161
Refractive Index n20/D 1.449 [31[4]I5]
Molecular Formula CeHsO2 [21[71[8]
Molecular Weight 112.13 g/mol [21[41[7]
Appearance Colorless to light yellow liquid [2][3]
Solubility Miscible with water [11[3119]
Flash Point 110 °C (230 °F) - closed cup

Experimental Protocol: Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid.[10] For a pure substance, this is a characteristic physical
constant. The following outlines a general experimental methodology for determining the boiling
point of a liquid compound like 5-Hexynoic acid at atmospheric pressure.

Objective: To determine the boiling point of a liquid sample by measuring the temperature at
which the liquid and vapor phases are in equilibrium.

Materials:

e Small test tube or reaction vial

e Heating apparatus (e.g., hot plate with a water or oil bath)
o Calibrated thermometer or temperature probe

» Boiling chips or a capillary tube (sealed at one end)
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o Clamps and stand to secure the apparatus
Procedure:

o Sample Preparation: Place a small volume (1-2 mL) of 5-Hexynoic acid into the test tube.
Add a few boiling chips to ensure smooth boiling and prevent bumping.

e Apparatus Setup:

o Immerse the test tube in a beaker containing a suitable heating fluid (water or silicone oil).
The liquid level in the bath should be above the level of the 5-Hexynoic acid in the test
tube.[10]

o Suspend a thermometer in the test tube, ensuring the bulb is positioned just above the
surface of the liquid. This placement allows for the measurement of the vapor temperature
as the liquid boils.

o Secure the entire assembly using clamps and a stand.
e Heating and Observation:
o Gradually heat the water or oil bath with the hot plate.

o Monitor the sample for the onset of boiling. As the liquid heats, its vapor pressure

increases.

o When the liquid begins to boil, a steady stream of vapor will rise and surround the
thermometer bulb. The temperature reading will increase and then stabilize.

» Data Recording:

o The boiling point is the constant temperature observed on the thermometer while the liquid
is actively boiling and vapor is condensing on the thermometer bulb.[10]

o Record this stable temperature as the observed boiling point. It is crucial to note the
atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.
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Visualizations: Logical and Experimental Workflows

Diagrams are provided below to illustrate the logical relationship in physical property
determination and a typical workflow for a boiling point experiment.
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Sample Preparation
(Add liguid and boiling chips to test tube)

Apparatus Setup
(Assemble bath, thermometer, and sample)

Gradual Heating

(Apply heat to the bath)

Record Boiling Point
(Note the stable vapor temperature)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 5-
Hexynoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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